![molecular formula C24H32N4O2 B2755850 N1-(2,4-dimethylphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)oxalamide CAS No. 898452-11-4](/img/structure/B2755850.png)
N1-(2,4-dimethylphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)oxalamide
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Description
N1-(2,4-dimethylphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H32N4O2 and its molecular weight is 408.546. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
One significant application involves the use of related oxalamide compounds in synthetic chemistry, particularly in catalysis. For example, a study by Chen et al. (2023) revealed that N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide (DMPPO) serves as an effective ligand for copper-catalyzed coupling reactions. This process facilitates the formation of internal alkynes from (hetero)aryl halides and 1-alkynes, highlighting the utility of oxalamide derivatives in organic synthesis and the development of new catalytic systems (Chen et al., 2023).
Biological Activities
Research has also focused on the biological activities of compounds structurally similar to N1-(2,4-dimethylphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)oxalamide. For instance, Kinoyama et al. (2005) synthesized a series of N-arylpiperazine-1-carboxamide derivatives, evaluating their androgen receptor (AR) antagonist activities. Such compounds, including trans-N-4-[4-cyano-3-(trifluoromethyl)phenyl]-N-(2,4-difluorophenyl)-2,5-dimethylpiperazine-1-carboxamide, demonstrated potent antiandrogenic activity, suggesting potential applications in the treatment of prostate cancer (Kinoyama et al., 2005).
Material Science and Engineering
In material science, compounds with oxalamide structures have been investigated for their potential applications in polymers and materials engineering. Kronek et al. (2011) studied poly(2-oxazolines) with varying alkyl chain lengths for cell cytotoxicity, demonstrating their low cytotoxicity and potential for biomedical applications. This research underscores the importance of oxalamide derivatives in developing new materials with specific biological and mechanical properties (Kronek et al., 2011).
Properties
IUPAC Name |
N'-(2,4-dimethylphenyl)-N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N4O2/c1-17-5-8-20(9-6-17)22(28-13-11-27(4)12-14-28)16-25-23(29)24(30)26-21-10-7-18(2)15-19(21)3/h5-10,15,22H,11-14,16H2,1-4H3,(H,25,29)(H,26,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRQBUPCFDUCVJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=C(C=C(C=C2)C)C)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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